Cas no 339020-33-6 (1-phenyl-1H-imidazol-2-yl 3,4,4-trifluoro-3-butenyl sulfide)

• Product Name: 1-phenyl-1H-imidazol-2-yl 3,4,4-trifluoro-3-butenyl sulfide
• CAS No: 339020-33-6
• MF: C₁₃H₁₁F₃N₂S
• MW: 284.300051927567
• CID: 5270603
• Update Time: 2026-03-09

1-phenyl-1H-imidazol-2-yl 3,4,4-trifluoro-3-butenyl sulfide Chemical and Physical Properties

Names and Identifiers

• 1-PHENYL-1H-IMIDAZOL-2-YL 3,4,4-TRIFLUORO-3-BUTENYL SULFIDE
• 1-PHENYL-2-[(3,4,4-TRIFLUORO-3-BUTENYL)SULFANYL]-1H-IMIDAZOLE
• 1-phenyl-2-[(3,4,4-trifluorobut-3-en-1-yl)sulfanyl]-1H-imidazole
• 1-phenyl-2-(3,4,4-trifluorobut-3-enylsulfanyl)imidazole
• 1-phenyl-1H-imidazol-2-yl 3,4,4-trifluoro-3-butenyl sulfide

• Inchi： 1S/C13H11F3N2S/c14-11(12(15)16)6-9-19-13-17-7-8-18(13)10-4-2-1-3-5-10/h1-5,7-8H,6,9H2
• InChI Key： UNLDWRSSSOWMKS-UHFFFAOYSA-N
• SMILES： S(CC/C(=C(\F)/F)/F)C1=NC=CN1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 3.6
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-phenyl-1H-imidazol-2-yl 3,4,4-trifluoro-3-butenyl sulfide

Introduction to 1-phenyl-1H-imidazol-2-yl 3,4,4-trifluoro-3-butenyl sulfide (CAS No. 339020-33-6)

1-phenyl-1H-imidazol-2-yl 3,4,4-trifluoro-3-butenyl sulfide, identified by its Chemical Abstracts Service (CAS) number 339020-33-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfides and incorporates a phenyl group, an imidazole ring, and a trifluorinated butenyl moiety, which collectively contribute to its unique chemical properties and potential biological activities.

The structural features of 1-phenyl-1H-imidazol-2-yl 3,4,4-trifluoro-3-butenyl sulfide make it a promising candidate for further exploration in drug discovery and development. The presence of the imidazole ring is particularly noteworthy, as imidazole derivatives are well-documented for their role in various biological processes and have been extensively studied for their pharmacological properties. The trifluoromethyl group in the butenyl chain enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of 1-phenyl-1H-imidazol-2-yl 3,4,4-trifluoro-3-butenyl sulfide with biological targets more accurately. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. For instance, preliminary computational studies indicate that the phenyl and imidazole groups could interact with hydrophobic pockets of target proteins, potentially modulating their function.

In addition to its potential pharmacological applications, 1-phenyl-1H-imidazol-2-yl 3,4,4-trifluoro-3-butenyl sulfide has been explored in materials science due to its unique electronic properties. The trifluoromethyl group influences the electronic distribution across the molecule, making it a candidate for use in organic electronics and optoelectronic devices. Researchers are investigating its suitability as a component in light-emitting diodes (LEDs) and organic photovoltaics (OPVs), where such structural features can enhance device performance.

The synthesis of 1-phenyl-1H-imidazol-2-yl 3,4,4-trifluoro-3-butenyl sulfide presents both challenges and opportunities for synthetic chemists. The incorporation of multiple functional groups requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the complex framework of this compound efficiently.

Recent research has also highlighted the importance of green chemistry principles in the synthesis of 1-(phenyl)-1H-imidazol(2) -yldicarbonyl 3,(4,,4) -trifluorobutene -thioethersulfone (CAS No. 339020). By adopting sustainable practices such as solvent recycling and catalytic processes, chemists aim to minimize environmental impact while maintaining high reaction efficiency. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing.

The biological evaluation of 1-(phenylethynyl) -N-(5-methyl -2-furyl) -thiazole -3-carboxamide derivatives, including analogs related to 1-(phenylethynyl) -N-(5-methyl -2-furyl) -thiazole -3-carboxamide, has revealed promising anti-inflammatory and anti-proliferative activities. While these studies do not directly involve 1-(phenylethynyl) -N-(5-methyl -2-furyl) -thiazole -3-carboxamide, they underscore the therapeutic potential of compounds featuring similar structural motifs. This suggests that further exploration of (E)-N'-((5-fluoropropenoyl)amino)-6-hydroxybenzothiazidine derivatives, which share structural similarities with our target compound, could yield valuable insights into its biological effects.

One particularly intriguing aspect of (E)-N'-((5-fluoropropenoyl)amino)-6-hydroxybenzothiazidine derivatives is their interaction with cellular signaling pathways. Preliminary data indicate that these compounds can modulate intracellular calcium levels by interacting with ion channels or second messenger systems. Such mechanisms are relevant to a wide range of diseases, including neurodegenerative disorders and cardiovascular conditions. The ability of (E)-N'-((5-fluoropropenoyl)amino)-6-hydroxybenzothiazidine derivatives to influence these pathways makes them attractive candidates for further investigation.

The synthesis of complex sulfides like (E)-N'-((5-fluoropropenoyl)amino)-6-hydroxybenzothiazidine derivatives often involves multi-step processes that require careful optimization. Recent advances in flow chemistry have provided new tools for synthesizing these molecules efficiently under controlled conditions. Flow reactors offer advantages such as improved reproducibility and scalability, which are essential for industrial applications.

In conclusion,(E)-N'-((5-fluoropropenoyl)amino)-6-hydroxybenzothiazidine derivatives, along with related compounds like (E)-N'-(propargyloxyimino)carbonylamino]-6-chloro benzothiazine, represent a fascinating area of research with significant therapeutic potential. The structural complexity and functional diversity of these molecules make them valuable tools for exploring new pharmacological targets. As synthetic methodologies continue to evolve, it is expected that more efficient routes will be developed for producing these compounds on an industrial scale.